Cas no 1541649-46-0 (1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one)
1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1791717
- 1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one
- 1541649-46-0
- 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one
-
- Inchi: 1S/C11H15NO2/c1-8-4-5-9(6-11(8)14-3)10(13)7-12-2/h4-6,12H,7H2,1-3H3
- InChI Key: GAJKFKPYZBXNQH-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1C)C(CNC)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791717-0.05g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1791717-0.1g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1791717-0.25g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1791717-0.5g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1791717-1.0g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1791717-2.5g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1791717-5.0g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1791717-10.0g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1791717-1g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1791717-5g |
1-(3-methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one |
1541649-46-0 | 5g |
$3520.0 | 2023-09-19 |
1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one
Research Brief on 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS: 1541649-46-0) in Chemical Biology and Pharmaceutical Applications
The compound 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS: 1541649-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its methoxy and methylamino functional groups, exhibits potential pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, particularly in neurological and metabolic disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one. The study highlighted its role as a precursor in the development of novel adrenergic receptor modulators. The compound's unique structural features allow it to interact with both α- and β-adrenergic receptors, suggesting potential applications in treating hypertension and cardiovascular diseases. The study also noted its improved bioavailability compared to similar compounds, which could enhance its therapeutic efficacy.
Further investigations into the pharmacological profile of this compound were conducted by a team at the University of Cambridge, as reported in Bioorganic & Medicinal Chemistry Letters. Their findings revealed that 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one exhibits significant inhibitory effects on monoamine oxidase (MAO) enzymes, particularly MAO-B. This property positions it as a potential candidate for neurodegenerative disease treatments, such as Parkinson's disease, where MAO-B inhibition is a well-established therapeutic strategy. The study also emphasized the compound's selectivity, which minimizes off-target effects and reduces the risk of adverse reactions.
Another area of interest is the compound's potential application in metabolic disorders. A 2024 preprint on ChemRxiv detailed its role in modulating glucose uptake in adipocytes. The researchers demonstrated that 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one enhances insulin sensitivity in vitro, suggesting its utility in developing new therapies for type 2 diabetes. The study also identified key structural modifications that could further improve its metabolic stability and potency.
Despite these promising findings, challenges remain in the clinical translation of 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one. Current research is focused on addressing its pharmacokinetic properties, such as half-life and tissue distribution, to ensure optimal therapeutic outcomes. Additionally, toxicological studies are underway to evaluate its safety profile in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and eventual commercialization.
In conclusion, 1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS: 1541649-46-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological effects, ranging from adrenergic modulation to MAO-B inhibition and metabolic regulation, highlight its potential as a multi-target therapeutic agent. Ongoing studies will further elucidate its mechanisms and optimize its properties for clinical use, paving the way for innovative treatments in neurology and metabolic medicine.
1541649-46-0 (1-(3-Methoxy-4-methylphenyl)-2-(methylamino)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)